Cas no 5231-86-7 (3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-)
5231-86-7 structure
Product Name:3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
- 1-Methoxy-2-hydroxycyclobutene-3,4-dione
- 3-hydroxy-4-methoxycyclobut-3-ene-1,2-dione
- SCHEMBL88301
- 5231-86-7
- DTXSID90536540
-
- Inchi: 1S/C5H4O4/c1-9-5-3(7)2(6)4(5)8/h7H,1H3
- InChI Key: GZRYKHBCKGAEHM-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C=1O)=O)=O
Computed Properties
- Exact Mass: 128.01092
- Monoisotopic Mass: 128.01095860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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